Cas no 115618-81-0 (4-cyclopropyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-cyclopropyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 115618-81-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 130839
• PubChem ID: 21279696
• Update Time: 2025-04-19

4-cyclopropyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,4-cyclopropyl-3,4-dihydro-
• 2(1H)-Quinoxalinone,4-cyclopropyl-3,4-dihydro-(9CI)
• 4-cyclopropyl-1,3-dihydroquinoxalin-2-one
• 4-CYCLOPROPYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• ACMC-20mlep
• AG-D-36707
• CTK4A9409
• 4-cyclopropyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 2(1H)-Quinoxalinone, 4-cyclopropyl-3,4-dihydro-
• DTXSID10611924
• AT16901
• JBTXAJAEEUNYJN-UHFFFAOYSA-N
• EN300-140033
• AKOS017843368
• 115618-81-0
• SCHEMBL10503310
• 1,2,3,4-tetrahydro-1-cyclopropyl-3-oxo-quinoxaline
• CS-0308914

• Inchi： 1S/C11H12N2O/c14-11-7-13(8-5-6-8)10-4-2-1-3-9(10)12-11/h1-4,8H,5-7H2,(H,12,14)
• InChI Key： JBTXAJAEEUNYJN-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC=CC=2N1)C1CC1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 1.81050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives